Cas no 1251578-96-7 (3-{1-(hydroxymethyl)cyclopropylmethyl}-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-{1-(hydroxymethyl)cyclopropylmethyl}-1-3-(trifluoromethyl)phenylurea
• CAS No: 1251578-96-7
• MF: C₁₃H₁₅F₃N₂O₂
• MW: 288.265613794327
• CID: 5969450
• PubChem ID: 49671000
• Update Time: 2025-07-27

3-{1-(hydroxymethyl)cyclopropylmethyl}-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(hydroxymethyl)cyclopropylmethyl}-1-3-(trifluoromethyl)phenylurea
• 1-[[1-(hydroxymethyl)cyclopropyl]methyl]-3-[3-(trifluoromethyl)phenyl]urea
• Urea, N-[[1-(hydroxymethyl)cyclopropyl]methyl]-N'-[3-(trifluoromethyl)phenyl]-
• 3-{[1-(hydroxymethyl)cyclopropyl]methyl}-1-[3-(trifluoromethyl)phenyl]urea
• AKOS018006979
• VU0529079-1
• 1251578-96-7
• F5966-0044
• 1-((1-(hydroxymethyl)cyclopropyl)methyl)-3-(3-(trifluoromethyl)phenyl)urea

• Inchi： 1S/C13H15F3N2O2/c14-13(15,16)9-2-1-3-10(6-9)18-11(20)17-7-12(8-19)4-5-12/h1-3,6,19H,4-5,7-8H2,(H2,17,18,20)
• InChI Key： ZVBPZCNGUWRHFT-UHFFFAOYSA-N
• SMILES： N(CC1(CO)CC1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 288.10856221g/mol
• Monoisotopic Mass: 288.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{1-(hydroxymethyl)cyclopropylmethyl}-1-3-(trifluoromethyl)phenylurea

Introduction to 3-{1-(hydroxymethylcyclopropylmethyl)-1-3-(trifluoromethyl)phenylurea} (CAS No. 1251578-96-7)

3-{1-(hydroxymethylcyclopropylmethyl)-1-3-(trifluoromethyl)phenylurea} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With the CAS number 1251578-96-7, this compound represents a fusion of cyclopropyl and phenyl moieties, enhanced by a trifluoromethyl group, which contributes to its distinct chemical behavior and potential biological activities. The presence of a hydroxymethyl group further introduces hydrophilicity, making it a candidate for various applications in drug design and development.

The compound's structure is characterized by a cyclopropyl ring attached to a phenyl ring via a urea linkage. The cyclopropyl group is known for its stability and rigidity, which can influence the overall conformation and reactivity of the molecule. In contrast, the phenyl ring with a trifluoromethyl substituent enhances lipophilicity and metabolic stability, making it an attractive feature for pharmaceutical applications. The hydroxymethyl group at the 1-position adds an additional layer of functionality, enabling interactions with biological targets through hydrogen bonding or other polar interactions.

In recent years, there has been growing interest in the development of novel urea-based compounds due to their broad spectrum of biological activities. Urea derivatives are known to exhibit potent inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. Specifically, compounds containing a trifluoromethyl group have shown enhanced binding affinity and selectivity, which are critical factors in drug design. The incorporation of the cyclopropyl ring into these structures further modulates their pharmacokinetic properties, potentially improving bioavailability and reducing toxicity.

The hydroxymethylcyclopropylmethyl moiety in 3-{1-(hydroxymethylcyclopropylmethyl)-1-3-(trifluoromethyl)phenylurea} adds an interesting dimension to its chemical profile. This group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as proteins and nucleic acids. Additionally, the presence of a hydroxymethyl group can influence the compound's solubility and permeability across biological membranes, factors that are essential for drug efficacy.

Recent studies have highlighted the potential of trifluoromethylphenylurea derivatives as inhibitors of kinases and other enzymes involved in cancer signaling pathways. The trifluoromethyl group enhances the metabolic stability of these compounds by preventing oxidative degradation, while the phenylurea moiety provides a scaffold for selective binding to target enzymes. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer types.

The cyclopropyl ring in 3-{1-(hydroxymethylcyclopropylmethyl)-1-3-(trifluoromethyl)phenylurea} also contributes to its unique pharmacological profile. Cyclopropane-containing compounds have been reported to exhibit anti-inflammatory and antimicrobial properties, suggesting that this moiety may play a role in modulating biological responses. Furthermore, the structural rigidity provided by the cyclopropyl ring can enhance binding affinity by reducing conformational flexibility at the binding site.

In conclusion, 3-{1-(hydroxymethylcyclopropylmethyl)-1-3-(trifluoromethyl)phenylurea represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the cyclopropyl ring, phenylurea moiety, and trifluoromethyl group, contribute to its potential biological activities. The presence of a hydroxymethyl group adds an additional layer of functionality that may enhance interactions with biological targets. As research continues in this area, it is likely that more applications for this compound will be discovered, further solidifying its importance in medicinal chemistry.